3-fluoro-N-(3-methylphenyl)benzamide

• Molecular Formula: C14H12FNO
• Molecular Weight: 229.25 g/mol
• IUPAC Name: 3-fluoro-N-(3-methylphenyl)benzamide
• InChI: InChI=1S/C14H12FNO/c1-10-4-2-7-13(8-10)16-14(17)11-5-3-6-12(15)9-11/h2-9H,1H3,(H,16,17)
• InChI Key: JXURCZBELJVDNC-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)NC(=O)C2=CC(=CC=C2)F

Description

3-Fluoro-N-(3-methylphenyl)benzamide is a benzamide derivative featuring a fluorine atom at the meta position of the benzoyl group and a 3-methylphenyl substituent on the amide nitrogen. Structurally, it belongs to a class of aromatic amides widely explored in medicinal and materials chemistry due to their tunable electronic properties and biological relevance.

Comparison with Similar Compounds

Table 1: Structural Comparison of Selected Benzamide Derivatives

Compound Name	Benzamide Substituent	N-Substituent	Molecular Weight (g/mol)	Notable Features	Reference
3-Fluoro-N-(3-methylphenyl)benzamide	3-F	3-Methylphenyl	243.26*	Balanced lipophilicity from methyl group	–
3-Fluoro-N-(1-phenylpropyl)benzamide (3m)	3-F	1-Phenylpropyl	257.29	Bulkier alkyl-aryl substituent
3-Fluoro-N-(3-(imidazo[1,2-a]pyridin-2-yl)phenyl)benzamide	3-F	3-Imidazo-pyridinylphenyl	345.35	Heterocyclic N-substituent enhances π-π interactions
3-Chloro-N-(2-(trifluoromethyl)phenyl)benzamide	3-Cl	2-Trifluoromethylphenyl	283.67	Electron-withdrawing CF₃ group
3-Fluoro-N-(1-propyl-1H-pyrazol-3-yl)benzamide	3-F	1-Propyl-pyrazolyl	247.27	Pyrazole ring introduces hydrogen-bonding sites

*Calculated using standard atomic weights.

Key Observations :

• The 3-methylphenyl group in the target compound provides moderate steric bulk and lipophilicity compared to the trifluoromethyl group in , which is more electron-withdrawing and polar .
• Heterocyclic N-substituents (e.g., imidazo-pyridinyl in ) may enhance binding to biological targets via additional π-stacking or hydrogen-bonding interactions.

Physicochemical Properties

Physicochemical properties are critical for drug-likeness and bioavailability. Data from analogous compounds highlight trends:

Table 2: Physicochemical Properties of Selected Analogues

Compound Name	logP	logD	Polar Surface Area (Ų)	Hydrogen Bond Acceptors/Donors	Reference
3-Fluoro-N-(3-methylphenyl)benzamide	~2.5*	~2.0*	~38.5*	3 / 1	–
3-Fluoro-N-(1-propyl-1H-pyrazol-3-yl)benzamide	2.45	1.96	38.53	3 / 1
PC945 (triazole-containing benzamide)	N/A	N/A	N/A	10 / 2

*Estimated based on structural similarity to .

Key Observations :

• The methyl group in the target compound likely contributes to a moderate logP (~2.5), favoring membrane permeability compared to more polar derivatives like 3-fluoro-N-(4-methoxyphenethyl)benzamide (), where methoxy groups increase hydrophilicity.
• Pyrazole- or imidazole-containing derivatives (e.g., ) exhibit similar polar surface areas (~38 Ų), suggesting comparable solubility profiles.

Key Observations :

• The target compound could be synthesized via electrochemical amidation (as in ) using 3-methylaniline and 3-fluorobenzoic acid derivatives.
• Characterization challenges arise in aromatic regions of NMR spectra due to overlapping signals, as seen in 3-fluoro-N-(3-fluorophenyl)benzamide ().